N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[3-[(3-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S2/c1-15(28)17-6-8-18(9-7-17)25-21(29)14-33-24-26-20-10-11-32-22(20)23(30)27(24)13-16-4-3-5-19(12-16)31-2/h3-12H,13-14H2,1-2H3,(H,25,29)
• InChI Key: BZBOMHSCAIQBNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)SC=C3
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Synthesis of Antimicrobial Compounds

N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide and its derivatives have been investigated for their role in synthesizing compounds with antimicrobial properties. Research has shown that such compounds, when chemically modified, can result in derivatives with potent antimicrobial activities, particularly against gram-negative bacteria. These findings are significant as they contribute to the development of new antimicrobial agents which are crucial in combatting resistant bacterial strains (Kishimoto et al., 1984).

Potential in Cancer Treatment Research

In the field of oncology, research involving derivatives of N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide has led to the discovery of compounds with potential anticancer properties. This includes the synthesis of compounds with specific molecular structures that have shown to inhibit the growth of cancer cells in vitro. These studies are pivotal in identifying new therapeutic agents for cancer treatment (Al-Sanea et al., 2020).

Role in Enzyme Inhibition Studies

Research on N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide derivatives has also extended to enzyme inhibition studies. These studies are crucial in understanding the mechanism of action of potential drugs and their interaction with biological systems. Enzyme inhibition properties of such compounds can lead to the development of new drugs targeting specific metabolic pathways (Rehman et al., 2013).

Applications in Analytical Chemistry

In analytical chemistry, compounds derived from N-(4-acetylphenyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have been utilized in spectroscopy studies. These studies involve characterizing and analyzing the vibrational signatures of such compounds, which is fundamental in understanding their chemical properties and potential applications in various fields (Jenepha Mary et al., 2022).